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Compound of Interest

Compound Name: NF023 hexasodium

Cat. No.: B1139560 Get Quote

Technical Support Center: NF023 Hexasodium
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of NF023
hexasodium.

Frequently Asked Questions (FAQs)
Q1: What is NF023 hexasodium and what is its primary mechanism of action?

A1: NF023 hexasodium is a suramin analog. It functions as a selective and competitive

antagonist for P2X1 purinergic receptors, with lower affinity for other P2X subtypes.[1][2][3] It

also acts as a selective antagonist for the α-subunits of G-proteins in the Go/Gi group.[1][4] Its

primary mechanism involves blocking the binding of ATP to P2X1 receptors, thereby inhibiting

ion channel activation and subsequent intracellular signaling.[2][5]

Q2: In which solvents is NF023 hexasodium soluble?

A2: NF023 hexasodium is soluble in water and Dimethyl Sulfoxide (DMSO).[4] Different

suppliers report slightly varying maximum concentrations, so it is always best to consult the

certificate of analysis for your specific batch.

Q3: What are the recommended storage conditions for NF023 hexasodium?
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A3: As a solid, NF023 hexasodium should be stored desiccated at -20°C for long-term stability,

where it can be stable for at least three years.[6][7] In solvent, stock solutions should be stored

at -80°C for up to one year.[7] It is recommended to aliquot solutions to avoid repeated freeze-

thaw cycles.[4]

Q4: Can I sonicate NF023 hexasodium to aid dissolution?

A4: Yes, sonication is recommended to aid the dissolution of NF023 hexasodium in water.[7]

Troubleshooting Guide
Issue: Difficulty Dissolving NF023 Hexasodium in Water

Possible Cause 1: Incorrect Solvent Volume.

Solution: Double-check your calculations for the desired concentration and the molecular

weight of your specific lot of NF023 hexasodium. The molecular weight can vary

depending on the hydration state.[1]

Possible Cause 2: Insufficient Mixing.

Solution: After adding the solvent, vortex the solution thoroughly. If the compound does not

fully dissolve, gentle warming or sonication can be applied.[7]

Possible Cause 3: Reaching Solubility Limit.

Solution: You may be attempting to prepare a stock solution that is above the maximum

solubility for NF023 hexasodium in water. Refer to the solubility data table below and

consider preparing a less concentrated stock solution.

Issue: Precipitation Observed in Stock Solution After Storage

Possible Cause 1: Improper Storage.

Solution: Ensure your stock solution is stored at the recommended temperature of -80°C.

[7] Avoid repeated freeze-thaw cycles by preparing single-use aliquots.[4]

Possible Cause 2: Solvent Evaporation.
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Solution: Ensure that your storage vials have a secure, airtight seal to prevent solvent

evaporation, which would increase the concentration of NF023 hexasodium and

potentially lead to precipitation.

Issue: Inconsistent Experimental Results

Possible Cause 1: Degradation of NF023 Hexasodium.

Solution: If you are using a stock solution that has been stored for an extended period, its

potency may have decreased. It is recommended to use freshly prepared solutions or

solutions that have been stored properly for no longer than one year at -80°C.[7]

Possible Cause 2: Aggregation of NF023.

Solution: While specific aggregation issues for NF023 are not widely documented, related

suramin derivatives have been shown to induce protein aggregation.[8] If you suspect

aggregation is affecting your results, you can try preparing fresh solutions and ensuring

they are fully dissolved before use.

Data Presentation
Table 1: Solubility of NF023 Hexasodium

Solvent
Reported Solubility
(mg/mL)

Reported Solubility
(mM)

Source

Water 35 - Sigma-Aldrich[4]

Water 105.3 90.08 TargetMol[7]

Water >20 - Sigma-Aldrich

Water - 100 Cayman Chemical[6]

Water 100 - Tocris Bioscience[1]

DMSO 14 - Sigma-Aldrich[4]

DMSO 200 - Sigma-Aldrich[4]
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Note: The molecular weight of NF023 hexasodium can vary slightly between batches due to

its hydration state, which will affect molarity calculations.[1]

Experimental Protocols
Protocol: Preparation of a 10 mM Aqueous Stock Solution of NF023 Hexasodium

Determine the Molecular Weight: Refer to the certificate of analysis for the exact molecular

weight of your batch of NF023 hexasodium (anhydrous MW ~1162.88 g/mol ).[1][4]

Weigh the Compound: Accurately weigh the desired amount of NF023 hexasodium powder

using a calibrated analytical balance. For example, for 1 mL of a 10 mM solution, you would

need approximately 1.16 mg.

Add Solvent: Add the calculated volume of high-purity water to the vial containing the NF023
hexasodium powder.

Dissolve the Compound: Vortex the solution thoroughly. If necessary, use a sonicator to aid

dissolution.[7] Visually inspect the solution to ensure there are no visible particles.

Sterilization (Optional): If required for your application, filter-sterilize the solution through a

0.22 µm syringe filter.

Storage: Aliquot the stock solution into single-use vials and store at -80°C.[7]
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NF023 Mechanism of Action in Purinergic Signaling
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Caption: NF023 competitively inhibits the P2X1 receptor.
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NF023 Stock Solution Preparation Workflow
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Caption: Workflow for preparing NF023 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1139560?utm_src=pdf-custom-synthesis
https://www.tocris.com/products/nf-023_1240
https://pubmed.ncbi.nlm.nih.gov/10193905/
https://pubmed.ncbi.nlm.nih.gov/10193905/
https://www.medchemexpress.com/nf023-hexasodium.html?locale=es-ES
https://www.sigmaaldrich.com/HK/zh/product/mm/480415
https://www.sigmaaldrich.com/HK/zh/product/mm/480415
https://synapse.patsnap.com/article/what-are-purinergic-p2-receptor-antagonists-and-how-do-they-work
https://synapse.patsnap.com/article/what-are-purinergic-p2-receptor-antagonists-and-how-do-they-work
https://www.caymanchem.com/product/17234/nf-023-hydrate
https://www.targetmol.com/compound/nf023%20hexasodium
https://journals.biologists.com/jcs/article/118/21/4959/28533/Charged-bipolar-suramin-derivatives-induce
https://www.benchchem.com/product/b1139560#nf023-hexasodium-solubility-issues-and-solutions
https://www.benchchem.com/product/b1139560#nf023-hexasodium-solubility-issues-and-solutions
https://www.benchchem.com/product/b1139560#nf023-hexasodium-solubility-issues-and-solutions
https://www.benchchem.com/product/b1139560#nf023-hexasodium-solubility-issues-and-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1139560?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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